NIR-emissive iridium(iii) corrole complexes as efficient singlet oxygen sensitizers†
Dalton Transactions Pub Date: 2015-09-10 DOI: 10.1039/C5DT03041B
Abstract
Three new iridium(III) corrole complexes, having symmetrically and asymmetrically substituted corrole frameworks and judiciously varied axial ligands are prepared and characterized by various spectroscopic techniques including the X-ray structures of two of them. The observed phosphorescence at ambient temperature appears at much longer wavelengths than the previously reported Ir(III) porphyrin/corrole derivatives. Efficiencies of these compounds in the generation of singlet oxygen are also studied for the first time.
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